Cas no 2413876-70-5 (tert-butyl N-3-(3-hydroxyphenyl)imidazo1,2-bpyridazin-6-yl-N-methylcarbamate)

• Product Name: tert-butyl N-3-(3-hydroxyphenyl)imidazo1,2-bpyridazin-6-yl-N-methylcarbamate
• CAS No: 2413876-70-5
• MF: C₁₈H₂₀N₄O₃
• MW: 340.376403808594
• CID: 5674375
• PubChem ID: 165769216
• Update Time: 2025-05-19

tert-butyl N-3-(3-hydroxyphenyl)imidazo1,2-bpyridazin-6-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(3-hydroxyphenyl)imidazo[1,2-b]pyridazin-6-yl]-N-methylcarbamate
• 2413876-70-5
• EN300-26664910
• tert-butyl N-3-(3-hydroxyphenyl)imidazo1,2-bpyridazin-6-yl-N-methylcarbamate

• Inchi： 1S/C18H20N4O3/c1-18(2,3)25-17(24)21(4)16-9-8-15-19-11-14(22(15)20-16)12-6-5-7-13(23)10-12/h5-11,23H,1-4H3
• InChI Key： HKMQNLWYVALHJV-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC2=NC=C(C3C=CC=C(C=3)O)N2N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 340.15354051g/mol
• Monoisotopic Mass: 340.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80Ų

Additional information on tert-butyl N-3-(3-hydroxyphenyl)imidazo1,2-bpyridazin-6-yl-N-methylcarbamate

tert-butyl N-3-(3-hydroxyphenyl)imidazo1,2-bpyridazin-6-yl-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(3-hydroxyphenyl)imidazo1,2-bpyridazin-6-yl-N-methylcarbamate, identified by the CAS number 2413876-70-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities.

The molecular structure of tert-butyl N-3-(3-hydroxyphenyl)imidazo1,2-bpyridazin-6-yl-N-methylcarbamate comprises a ter-butyl group attached to a carbamate moiety, which is further connected to an imidazo[1,2-b]pyridazine ring system substituted with a hydroxyphenyl group at the 3-position. This combination of functional groups imparts the compound with versatile reactivity and selectivity in different chemical environments.

Recent studies have highlighted the importance of imidazo[1,2-b]pyridazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive agents. The presence of the hydroxyphenyl group in this compound introduces additional electronic and steric effects, which can be exploited for tuning its pharmacokinetic properties.

The synthesis of tert-butyl N-3-(3-hydroxyphenyl)imidazo1,2-bpyridazin-6-yl-N-methylcarbamate involves a multi-step process that typically includes the formation of the imidazo[1,2-b]pyridazine ring followed by functionalization with the appropriate substituents. Researchers have optimized these synthetic routes to enhance yield and purity, making this compound more accessible for large-scale applications.

In terms of biological activity, this compound has shown potential as an anti-inflammatory agent due to its ability to inhibit specific enzymes involved in inflammatory pathways. Additionally, it has demonstrated moderate activity against certain cancer cell lines, suggesting its role in anticancer drug development.

The physical properties of tert-butyl N-3-(3-hydroxyphenyl)imidazo1,2-bpyridazin-6-yl-N-methylcarbamate, such as its melting point and solubility characteristics, are critical for its formulation into pharmaceutical dosage forms. Recent research has focused on improving its bioavailability through various drug delivery systems.

In conclusion, tert-butyl N-3-(3-hydroxyphenyl)imidazo1,2-bpyridazin-6-yl-N-methylcarbamate represents a valuable addition to the arsenal of organic compounds with diverse applications in chemistry and medicine. Its unique structure and promising biological activities make it a subject of ongoing research aimed at unlocking its full potential.